Cas no 1933679-70-9 ((1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol
• CAS No: 1933679-70-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5896421
• PubChem ID: 130640151
• Update Time: 2025-10-16

(1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol
• (1S)-2-amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-ol
• EN300-1745206
• 1933679-70-9

• Inchi： 1S/C9H17NO/c10-5-9(11)8-4-6-1-2-7(8)3-6/h6-9,11H,1-5,10H2/t6?,7?,8?,9-/m1/s1
• InChI Key： QVFSOAGZAXKYPR-RLKGBJSKSA-N
• SMILES： O[C@H](CN)C1CC2CCC1C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol

Introduction to (1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol (CAS No. 1933679-70-9)

(1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol (CAS No. 1933679-70-9) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a bicyclic amino alcohol, possesses a bicyclo[2.2.1]heptane ring system, which confers it with distinct chemical and biological properties. The presence of the amino and hydroxyl functional groups further enhances its reactivity and potential for diverse applications.

The bicyclo[2.2.1]heptane ring system is a key structural feature of this compound, providing rigidity and conformational stability that can influence its interactions with biological targets. The amino group, located at the 2-position of the bicyclic ring, imparts basicity and potential for hydrogen bonding, while the hydroxyl group at the 1-position adds polarity and can participate in various chemical reactions. These characteristics make (1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol an attractive candidate for drug design and development.

Recent studies have highlighted the potential of (1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a potential modulator of protein-protein interactions involved in disease progression. Specifically, research has demonstrated that this compound can selectively bind to specific protein targets, such as α-synuclein, which is implicated in Parkinson's disease.

In addition to its neuroprotective properties, (1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol has also been investigated for its anti-inflammatory effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in various diseases, including rheumatoid arthritis and multiple sclerosis.

The synthetic accessibility of (1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol has been another focus of recent research efforts. Several efficient synthetic routes have been developed to produce this compound in high yields and with high stereoselectivity. One notable approach involves the use of asymmetric catalysis, which allows for the precise control of stereochemistry during synthesis, ensuring the production of the desired enantiomer.

The pharmacokinetic properties of (1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol have also been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it may be suitable for oral administration and have a reasonable half-life in vivo.

In conclusion, (1S)-2-Amino-1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-ol (CAS No. 1933679-70-9) is a promising compound with a unique structure that offers significant potential for therapeutic applications in neurodegenerative diseases and inflammatory disorders. Its favorable pharmacological properties and synthetic accessibility make it an attractive candidate for further development in drug discovery programs.